4-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline

• IUPAC Name: 4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline
• InChI: InChI=1S/C11H11N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,7H,5-6,12H2
• InChI Key: JYDVTSQQZMZVDH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=C(C=C3)N
• Molecular Formula: C11H11N3S
• DSSTOX Substance ID: DTXSID60380653
• Molecular Weight: 217.29 g/mol
• CAS RN: 4335-34-6

Description

“4-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline” is a compound with the CAS Number: 4335-34-6. It has a molecular weight of 217.29 and its IUPAC name is 4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazoles, which includes the compound , has been explored in various studies. A common approach for the assembly of the imidazo[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. The outcome of this reaction depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,7H,5-6,12H2. Unfortunately, there is limited information available on the detailed molecular structure of this compound.

Chemical Reactions Analysis

The reactions of 2-aminothiazoles with bromo ketones occurred under mild conditions: the product was formed upon heating the reagent mixture in PhH for 2–4 h, and the type of product depended on the structure of the starting reagents.

Scientific Research Applications

Anticancer Agents

Field

Pharmaceutical Chemistry

Application

Imidazo[2,1-b][1,3]thiazoles derivatives are potential anticancer agents. They are synthesized from γ-bromodipnones and have shown moderate ability to suppress the growth of kidney cancer cells.

Method

The imidazo[2,1-b][1,3]thiazole system is assembled based on the reaction of (2 Z )-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles.

Results

1-phenyl-2-(6-phenyl-5,6-dihydroimidazo[2,1-b]thiazol-6-yl)ethanone has shown moderate ability to suppress the growth of kidney cancer cells, with a weaker effect on the cell lines of prostate cancer, colon cancer, and leukemia.

Antimicrobial Agents

Application

Imidazo[2,1-b][1,3]thiazoles derivatives have potential antimicrobial properties.

Method

The details of the method are not specified in the source.

Results

The antibacterial and antifungal activity testing was measured in terms of the diameters of the zones of inhibition.

Antiviral Agents

Application

Derivatives of the fused imidazo[2,1-b][1,3]thiazole ring system, similar to the compound , have been used as antiviral drugs.

Method

The specific method of application or experimental procedure is not specified in the source.

Results

The results or outcomes obtained, including any quantitative data or statistical analyses, are not specified in the source.

Antioxidants

Application

Imidazo[2,1-b][1,3]thiazole derivatives have been used as antioxidants.

Results

Immunomodulatory Agents

Application

Imidazo[2,1-b][1,3]thiazole derivatives have been used as immunomodulatory agents.

Results

Tuberculostatic Agents

Application

Imidazo[2,1-b][1,3]thiazole derivatives have been used as tuberculostatic agents.

Future Directions

The interest toward these compounds has been reflected by a number of synthetic methods for assembling their heterocyclic system, as well as the variety of methods for their functionalization. The spatial structure of 5,6-dihydroimidazo[2,1-b][1,3]thiazoles provides additional opportunities to use them as catalysts in asymmetric synthesis. This suggests potential future directions in the research and application of these compounds.